Cas no 2413882-91-2 (4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride)

4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride structure
2413882-91-2 structure
Product Name:4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride
CAS No:2413882-91-2
MF:C10H11ClN2
MW:194.660741090775
MDL:MFCD32663009
CID:5327271
PubChem ID:146049935
Update Time:2023-11-27

4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-prop-1-en-2-ylbenzonitrile;hydrochloride
    • 4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride
    • Z4392037135
    • MDL: MFCD32663009
    • Inchi: 1S/C10H10N2.ClH/c1-7(2)9-5-8(6-11)3-4-10(9)12;/h3-5H,1,12H2,2H3;1H
    • InChI Key: OHPAKKJYNJHVTR-UHFFFAOYSA-N
    • SMILES: Cl.NC1C=CC(C#N)=CC=1C(=C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Topological Polar Surface Area: 49.8

4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26623723-1g
4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride
2413882-91-2 95%
1g
$728.0 2023-09-12
Enamine
EN300-26623723-5g
4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride
2413882-91-2 95%
5g
$2110.0 2023-09-12
Enamine
EN300-26623723-10g
4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride
2413882-91-2 95%
10g
$3131.0 2023-09-12
Enamine
EN300-26623723-0.05g
4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride
2413882-91-2 95.0%
0.05g
$168.0 2025-02-19
Enamine
EN300-26623723-0.1g
4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride
2413882-91-2 95.0%
0.1g
$252.0 2025-02-19
Enamine
EN300-26623723-0.25g
4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride
2413882-91-2 95.0%
0.25g
$361.0 2025-02-19
Enamine
EN300-26623723-0.5g
4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride
2413882-91-2 95.0%
0.5g
$569.0 2025-02-19
Enamine
EN300-26623723-1.0g
4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride
2413882-91-2 95.0%
1.0g
$728.0 2025-02-19
Enamine
EN300-26623723-2.5g
4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride
2413882-91-2 95.0%
2.5g
$1428.0 2025-02-19
Enamine
EN300-26623723-5.0g
4-amino-3-(prop-1-en-2-yl)benzonitrile hydrochloride
2413882-91-2 95.0%
5.0g
$2110.0 2025-02-19
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.